Cas no 1251574-39-6 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide)

• Product Name: 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide
• CAS No: 1251574-39-6
• MF: C₁₉H₁₆N₄O₃
• MW: 348.355343818665
• CID: 6277678
• Update Time: 2025-05-19

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide
• 4-(1,3-dioxoisoindol-2-yl)-N-(1H-indazol-6-yl)butanamide

• Inchi： 1S/C19H16N4O3/c24-17(21-13-8-7-12-11-20-22-16(12)10-13)6-3-9-23-18(25)14-4-1-2-5-15(14)19(23)26/h1-2,4-5,7-8,10-11H,3,6,9H2,(H,20,22)(H,21,24)
• InChI Key： PUWFDCYMXQTEDU-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)C=NN2)(=O)CCCN1C(=O)C2=C(C1=O)C=CC=C2

Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide (CAS 1251574-39-6): A Comprehensive Overview

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide, with the CAS number 1251574-39-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name in scientific literature, belongs to a class of molecules that combine isoindole-1,3-dione and indazole moieties, making it a subject of interest for its potential therapeutic applications.

The molecular structure of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide features a unique combination of functional groups. The isoindole-1,3-dione component is known for its electron-withdrawing properties, while the indazole ring system is often associated with biological activity. This structural duality makes the compound a promising candidate for drug discovery, particularly in areas such as kinase inhibition and cancer research, which are currently hot topics in biomedical science.

Recent studies have explored the potential of CAS 1251574-39-6 as a building block for more complex pharmaceutical agents. Its molecular framework allows for modifications that can enhance bioavailability and target specificity, addressing common challenges in modern drug development. Researchers are particularly interested in how this compound might interact with various enzyme systems, given the increasing focus on precision medicine and personalized therapies.

The synthesis of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide typically involves multi-step organic reactions, with careful attention to protecting group strategies and reaction conditions. The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for various formulation approaches, a crucial consideration in today's pharmaceutical landscape where drug delivery systems are a major focus area.

In the context of current market trends, there's growing interest in small molecule therapeutics that can address unmet medical needs. CAS 1251574-39-6 represents exactly the kind of innovative chemical entity that biotech companies are seeking to develop into novel treatments. Its potential applications extend beyond oncology to include inflammatory diseases and neurological disorders, areas that are receiving substantial research funding worldwide.

From a technical perspective, the characterization of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide involves advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry are typically employed to confirm its structure and purity, reflecting the rigorous quality standards required in modern pharmaceutical development. These analytical methods are themselves topics of considerable interest in scientific communities, as evidenced by frequent searches for compound characterization techniques in academic databases.

The safety profile of CAS 1251574-39-6 is an important consideration for researchers. While comprehensive toxicological data may still be emerging, preliminary studies suggest that proper handling procedures should be followed, as with all research chemicals. This aligns with the broader scientific community's emphasis on laboratory safety and responsible research practices, topics that frequently appear in scientific discourse and training programs.

Looking to the future, 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide may play a significant role in the development of next-generation therapeutics. Its structural features make it amenable to further chemical modifications, allowing medicinal chemists to explore structure-activity relationships in depth. This approach is particularly relevant given the current emphasis on rational drug design and computational chemistry in pharmaceutical research.

For suppliers and distributors in the chemical industry, CAS 1251574-39-6 represents a valuable addition to their catalog of research chemicals. The compound's potential applications in drug discovery make it attractive to academic institutions, pharmaceutical companies, and contract research organizations alike. Market analysts note increasing demand for such specialized building blocks, reflecting the growth of the pharmaceutical intermediates market globally.

In conclusion, 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1H-indazol-6-yl)butanamide stands as an excellent example of how innovative chemical structures can drive progress in medical science. Its unique combination of isoindole-1,3-dione and indazole components, along with its potential biological activities, make it a compound worth watching in the coming years as research into its applications continues to evolve.